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Compound of Interest

Compound Name: 4,4-Dimethylpentan-1-amine

CAS No.: 18925-44-5

Cat. No.: B180156

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4,4-Dimethylpentan-1-amine is a primary aliphatic amine that serves as a versatile chemical

intermediate in organic synthesis. Its unique structural feature, a neopentyl group, provides

significant steric hindrance, which can be strategically employed to influence reaction selectivity

and enhance the metabolic stability of derivative compounds. This technical guide provides a

detailed overview of the chemical and physical properties of 4,4-Dimethylpentan-1-amine, its

synonyms, CAS registry number, and relevant experimental protocols, with a focus on its

applications in synthetic chemistry and as a building block in drug discovery.

Chemical Identification and Properties
The fundamental identification and physicochemical properties of 4,4-Dimethylpentan-1-
amine and its hydrochloride salt are summarized below.
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Synonyms:[1][3]

(4,4-dimethylpentyl)amine

1-Pentanamine, 4,4-dimethyl-

4,4-dimethylpentylamine

Physical and Chemical Data
A compilation of key physical and chemical data for 4,4-Dimethylpentan-1-amine is presented

in the table below. This information is crucial for its handling, storage, and application in

experimental settings.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website
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Applications in Organic Synthesis and Drug
Development
4,4-Dimethylpentan-1-amine is a valuable building block in organic synthesis. The primary

amine group can readily undergo a variety of chemical transformations, including acylation,

sulfonation, and alkylation. The sterically demanding neopentyl group can impart unique

properties to the resulting molecules, such as increased stability and altered biological activity.

In the pharmaceutical industry, derivatives of 4,4-dimethylpentan-1-amine are explored as

potential drug candidates. For instance, the incorporation of this moiety can be a strategy to

enhance the efficacy and reduce the side effects of certain anti-inflammatory drugs. The

broader class of dimethylamine derivatives has shown a wide range of pharmacological

activities, including antimicrobial, antihistaminic, anticancer, and analgesic properties,

highlighting the importance of such scaffolds in medicinal chemistry.

Experimental Protocols
While specific synthetic protocols for 4,4-Dimethylpentan-1-amine are not detailed in the

provided search results, a general and highly relevant experimental methodology for the

functionalization of similar aliphatic amines is described. The following protocols for δ-C(sp³)–H

functionalization via dual photoredox and palladium catalysis can be adapted for reactions

involving 4,4-Dimethylpentan-1-amine.

General Procedure for Dual Photoredox Pd-Catalyzed δ-
C–H Borylation of Aliphatic Amines[5]

In a clean, oven-dried screw-cap reaction tube containing a magnetic stir bar, add the

aliphatic amine (0.1 mmol), Pd(OAc)₂ (10 mol %, 0.01 mmol), the appropriate ligand (20 mol

%, 0.02 mmol), diboron reagent (2 equiv., 0.2 mmol), and fluorescein (5 mol %, 0.005 mmol).

Purge the reaction mixture with O₂.

Introduce MeCN (2 mL) into the reaction tube using a syringe.

Place the tube in a white LED setup and stir the reaction mixture vigorously (at 1000 rpm) for

24 hours.
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General Procedure for Dual Photoredox Pd-Catalyzed δ-
C–H Thioarylation of Aliphatic Amines[6]

In a clean, oven-dried screw-cap reaction tube containing a magnetic stir bar, weigh the

amine (0.1 mmol), Pd(OAc)₂ (10 mol %, 0.01 mmol), the corresponding ligand (20 mol %,

0.02 mmol), disulfide (2 equiv., 0.2 mmol), and fluorescein (5 mol %, 0.005 mmol).

Purge the reaction mixture with O₂.

Add MeOH (2 mL) to the reaction mixture via a syringe.

Place the tube in a white LED setup and stir the reaction mixture vigorously (at 1000 rpm) for

28 hours.

General Procedure for Dual Photoredox Pd-Catalyzed δ-
C–H Olefination of Aliphatic Amines[6]

To a clean, oven-dried screw-cap reaction tube containing a magnetic stir bar, add the amine

(0.1 mmol), Pd(OAc)₂ (10 mol %, 0.01 mmol), the corresponding ligand (20 mol %, 0.02

mmol), acrylate (2 equiv., 0.2 mmol), and fluorescein (5 mol %, 0.005 mmol).

Introduce DCE (2 mL) into the reaction mixture with a syringe.

Place the tube in a white LED setup and stir the reaction mixture vigorously (at 1000 rpm) for

24 hours.

Visualizing Synthetic Utility
As no specific signaling pathways involving 4,4-Dimethylpentan-1-amine have been

described, the following diagram illustrates a generalized experimental workflow for its use as a

synthetic precursor.
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To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.
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Caption: Synthetic pathways from 4,4-Dimethylpentan-1-amine.

The following diagram illustrates a logical workflow for a research project focused on

developing new chemical entities from 4,4-Dimethylpentan-1-amine.
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To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.
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Caption: Drug discovery workflow using the amine scaffold.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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